Cas no 32454-27-6 (2-methyl-2-(3-methylphenyl)propan-1-ol)

• Product Name: 2-methyl-2-(3-methylphenyl)propan-1-ol
• CAS No: 32454-27-6
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 916949
• PubChem ID: 316758
• Update Time: 2025-10-29

2-methyl-2-(3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-m-Tolyl-2-methylpropanol; SureCN1698139; AC1L7UKQ; 2-(3-methylphenyl)-2-methylpropylalcohol; 2-methyl-2-m-tolyl-propan-1-ol; 2-methyl-2-(m-tolyl)propan-1-ol; 2-(m-Tolyl)-2-methyl-propan-1-ol; NSC245121;
•  
• 2-methyl-2-(3-methylphenyl)propan-1-ol
• 2-methyl-2-(m-tolyl)propan-1-ol
• SCHEMBL1698139
• DS-013433
• EN300-1826681
• starbld0046686
• NSC245121
• GQANXDNVDMGUGX-UHFFFAOYSA-N
• 32454-27-6
• NSC-245121
• DTXSID40311748

• Inchi： 1S/C11H16O/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-7,12H,8H2,1-3H3
• InChI Key： GQANXDNVDMGUGX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 2-methyl-2-(3-methylphenyl)propan-1-ol

Comprehensive Guide to 2-Methyl-2-(3-Methylphenyl)Propan-1-Ol (CAS No. 32454-27-6): Properties, Applications, and Market Insights

2-Methyl-2-(3-methylphenyl)propan-1-ol (CAS No. 32454-27-6) is a versatile organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This tertiary alcohol derivative features a 3-methylphenyl group attached to a propan-1-ol backbone, creating interesting chemical properties that researchers and manufacturers find particularly useful.

The compound's molecular formula is C₁₁H₁₆O, with a molecular weight of 164.24 g/mol. Its structure combines aromatic and aliphatic characteristics, giving it both stability and reactivity that can be tailored for specific applications. The presence of both methyl groups and the hydroxyl functional group contributes to its solubility profile, making it soluble in common organic solvents while having limited water solubility.

One of the most searched questions about 2-methyl-2-(3-methylphenyl)propan-1-ol relates to its synthesis methods. The compound can be prepared through several routes, with the most common being the Grignard reaction between 3-methylbenzyl magnesium bromide and isobutyraldehyde, followed by appropriate workup procedures. Alternative synthetic approaches include hydrogenation of corresponding ketones or reduction of esters derived from 3-methylbenzoic acid.

In the fragrance industry, 2-methyl-2-(3-methylphenyl)propan-1-ol has gained attention for its potential as a fragrance intermediate. Its structure allows for the creation of various derivatives that can impart woody, floral, or musky notes to perfumes and cosmetic products. Recent trends in clean beauty and sustainable fragrance development have increased interest in such versatile building blocks that can be modified to create novel scent profiles.

The pharmaceutical sector has shown growing interest in CAS 32454-27-6 as a potential intermediate for drug development. Its rigid yet functionalizable structure makes it suitable for creating analogs that might interact with biological targets. Researchers are particularly interested in its potential application in central nervous system (CNS) drug candidates, though this remains an area of active investigation.

Material science applications of 2-methyl-2-(3-methylphenyl)propan-1-ol include its use as a monomer or additive in polymer formulations. The compound can influence polymer properties such as glass transition temperature, flexibility, and solubility when incorporated into polymer chains. This has led to exploration in specialty coatings, adhesives, and advanced material applications where tailored physical properties are required.

From a safety perspective, 2-methyl-2-(3-methylphenyl)propan-1-ol requires standard laboratory precautions. While not classified as highly hazardous, proper handling with gloves and eye protection is recommended, along with adequate ventilation. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions that users should consult before working with the material.

The global market for 2-methyl-2-(3-methylphenyl)propan-1-ol has shown steady growth, particularly in the Asia-Pacific region where chemical manufacturing capabilities have expanded significantly. Market analysts attribute this growth to increasing demand from the fragrance, pharmaceutical, and specialty chemicals sectors. Pricing trends indicate moderate stability, with fluctuations tied to raw material availability and regional production capacities.

Environmental considerations for CAS 32454-27-6 include its biodegradability profile and potential ecological impact. While comprehensive studies are limited, the compound's structure suggests it would undergo moderate biodegradation in environmental conditions. Manufacturers and users are increasingly focusing on green chemistry principles when working with such compounds to minimize environmental footprint.

Quality control for 2-methyl-2-(3-methylphenyl)propan-1-ol typically involves analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. Purity standards vary by application, with pharmaceutical-grade material requiring the most stringent specifications, often ≥99% purity.

Storage recommendations for 2-methyl-2-(3-methylphenyl)propan-1-ol include keeping the compound in tightly sealed containers under inert atmosphere when possible, stored in cool, dry conditions away from strong oxidizers. Proper labeling and inventory management are essential for laboratories and facilities handling this chemical regularly.

Recent patent literature reveals growing intellectual property activity surrounding 2-methyl-2-(3-methylphenyl)propan-1-ol derivatives, particularly in fragrance applications and pharmaceutical intermediates. This indicates sustained commercial interest and potential for new applications to emerge in coming years as research continues.

For researchers considering CAS 32454-27-6 for new applications, structure-activity relationship (SAR) studies suggest that modifications to the aromatic ring or alcohol group can significantly alter the compound's properties. This tunability makes it an attractive scaffold for various chemical development programs across multiple industries.

Supply chain considerations for 2-methyl-2-(3-methylphenyl)propan-1-ol include evaluating supplier reliability, batch-to-batch consistency, and regional availability. Many manufacturers now offer custom synthesis services for this compound, allowing researchers to obtain material with specific characteristics tailored to their needs.

Future outlook for 2-methyl-2-(3-methylphenyl)propan-1-ol appears positive, with potential growth in niche applications such as electronic materials, advanced drug delivery systems, and specialty polymer additives. As sustainable chemistry practices evolve, greener synthesis routes for this compound may also emerge as an area of development.